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Get Quote

Abstract: This document provides an in-depth technical examination of Methyl 2-
cyclopropylacetate (CAS 34108-21-9), a valuable ester incorporating the unique cyclopropyl

moiety. We will explore its fundamental physicochemical and spectroscopic properties, detail

established synthetic methodologies, analyze its chemical reactivity, and discuss its

significance as a building block in modern organic synthesis, particularly within the

pharmaceutical industry. This guide is intended for researchers, chemists, and drug

development professionals seeking a comprehensive understanding of this versatile chemical

intermediate.

Core Molecular Profile and Physicochemical
Properties
Methyl 2-cyclopropylacetate is an organic compound characterized by a methyl ester

functional group attached to an acetic acid backbone, which is substituted with a cyclopropyl

ring at the alpha position. The presence of the strained three-membered cyclopropane ring

imparts unique conformational rigidity and electronic properties that are increasingly sought
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after in medicinal chemistry to enhance metabolic stability, binding affinity, and potency of drug

candidates[1].

1.1. Nomenclature and Chemical Identifiers

IUPAC Name: methyl 2-cyclopropylacetate[2]

Synonyms: Methyl cyclopropylacetate, Cyclopropaneacetic acid methyl ester[2]

CAS Number: 34108-21-9[2]

Molecular Formula: C₆H₁₀O₂[2]

SMILES: COC(=O)CC1CC1[2]

InChIKey: CRBILHZMYDIQRQ-UHFFFAOYSA-N[2]

1.2. Physicochemical Data Summary

The following table summarizes the key physical and chemical properties of Methyl 2-
cyclopropylacetate, compiled from authoritative databases.

Property Value Source

Molecular Weight 114.14 g/mol [2]

Appearance Flammable liquid [2]

Boiling Point
129-134 °C (at normal

pressure)
[3]

Covalently-Bonded Unit Count 1 [2]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 2 PubChem
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Spectroscopic Characterization
Spectroscopic analysis is fundamental for the unambiguous identification and quality control of

Methyl 2-cyclopropylacetate. The key spectral features are derived from its constituent

functional groups: the cyclopropyl ring, the methylene bridge, and the methyl ester.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

¹H NMR: The proton NMR spectrum is highly characteristic. The methoxy group of the ester

appears as a sharp singlet. The protons on the cyclopropyl ring and the adjacent methylene

group create a complex multiplet in the upfield region, a hallmark of the strained ring system.

A published spectrum reports the following key shifts:

δ 3.52 (s, 3H, -OCH₃): The singlet for the methyl ester protons.

δ 2.05 (d, J=6.5Hz, 2H, -CH₂-): The doublet for the methylene protons adjacent to the

cyclopropyl ring.

δ 0.01-1.30 (m, 5H, -c-C₃H₅): The complex multiplet corresponding to the five protons on

the cyclopropyl ring[3].

¹³C NMR: The carbon spectrum complements the proton data, with characteristic signals for

the carbonyl carbon, the methoxy carbon, and the unique upfield signals for the cyclopropyl

carbons.

2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups. The spectrum of Methyl 2-
cyclopropylacetate is dominated by a strong absorption band characteristic of the ester

carbonyl group.

~1740 cm⁻¹ (C=O stretch): A strong, sharp peak indicating the presence of the ester

carbonyl group.

~3000-2850 cm⁻¹ (C-H stretch): Signals corresponding to the sp³ C-H bonds of the methyl,

methylene, and cyclopropyl groups.
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~1200-1000 cm⁻¹ (C-O stretch): Bands associated with the C-O single bonds of the ester.

2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, confirming its elemental composition.

Molecular Ion (M⁺): A peak at m/z = 114, corresponding to the molecular weight of the

compound (C₆H₁₀O₂)[2].

Key Fragments: Common fragmentation pathways for esters include the loss of the alkoxy

group (-OCH₃, m/z = 31) or the entire ester group. Alpha-cleavage adjacent to the

cyclopropyl ring can also occur.

Synthesis and Manufacturing Protocols
The synthesis of Methyl 2-cyclopropylacetate can be achieved through several routes. One

efficient and high-yield method involves the palladium-catalyzed cyclopropanation of an

unsaturated precursor with diazomethane.

3.1. Palladium-Catalyzed Cyclopropanation

A particularly effective synthesis involves the reaction of vinylacetic acid with an excess of

diazomethane, catalyzed by Palladium(II) acetate. This method has the dual advantage of

performing both the cyclopropanation of the double bond and the esterification of the carboxylic

acid in a single process, resulting in a nearly quantitative yield[3].

Caption: Fig. 1: Palladium-catalyzed synthesis.

3.2. Detailed Experimental Protocol: Cyclopropanation and Esterification

The following protocol is adapted from the literature for the synthesis of Methyl 2-
cyclopropylacetate[3].

Materials:

Vinylacetic acid
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Diazomethane in ether solution

Palladium(II) acetate (catalyst)

Anhydrous diethyl ether

Procedure:

Dissolve vinylacetic acid in anhydrous diethyl ether in a flask equipped with a magnetic

stirrer and cooled in an ice bath.

Add a catalytic amount of Palladium(II) acetate to the solution.

Slowly add an ethereal solution of diazomethane (in molar excess) to the stirred reaction

mixture. The addition should be controlled to maintain a gentle evolution of nitrogen gas.

Continue the addition until the yellow color of diazomethane persists, indicating the reaction

is complete.

Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

Carefully quench any remaining diazomethane by the dropwise addition of acetic acid until

the nitrogen evolution ceases and the solution becomes colorless.

Wash the ethereal solution with a saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by distillation to yield pure Methyl 2-cyclopropylacetate.

Chemical Reactivity and Mechanistic Pathways
The reactivity of Methyl 2-cyclopropylacetate is governed by its two primary functional

components: the ester group and the cyclopropyl ring.

Ester Group Reactivity: The ester is susceptible to standard transformations. It can be

hydrolyzed under acidic or basic conditions to yield cyclopropylacetic acid. Reduction,
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typically with a powerful reducing agent like lithium aluminum hydride (LiAlH₄), will afford 2-

cyclopropylethanol.

Caption: Fig. 2: Hydrolysis of the ester.

Cyclopropyl Ring Reactivity: The cyclopropane ring is a saturated system but possesses

significant ring strain (~27 kcal/mol) and "pi-character," allowing it to undergo reactions

typically associated with alkenes, such as ring-opening under certain conditions (e.g., with

strong acids or via radical mechanisms)[4]. However, under many standard synthetic

conditions, the ring is robust and serves as a stable, conformationally restricted scaffold.

Applications in Research and Drug Development
The true value of Methyl 2-cyclopropylacetate lies in its utility as a synthetic intermediate.

The cyclopropyl motif is a "privileged" structural element in modern drug design.

5.1. A Bioisostere and Conformational Lock

The cyclopropyl group is often used as a bioisostere for a gem-dimethyl group or a double

bond. Its rigid structure helps to lock the conformation of a molecule, which can lead to more

selective binding to a biological target and reduce off-target effects[1]. This conformational

constraint can also protect adjacent chemical bonds from metabolic degradation, thereby

improving the pharmacokinetic profile of a drug candidate[1].

5.2. Intermediate for Active Pharmaceutical Ingredients (APIs)

While Methyl 2-cyclopropylacetate itself is not an API, its derivatives are crucial

intermediates. For instance, related structures like Methyl [1-

(sulfanylmethyl)cyclopropyl]acetate are key building blocks in the synthesis of Montelukast, a

widely used medication for the treatment of asthma and allergies[5][6]. This highlights the

industrial relevance of the cyclopropylacetate framework in constructing complex

pharmaceutical agents. The unique properties of the cyclopropyl ring are leveraged to achieve

the desired biological activity and drug-like properties in the final product[7].

Safety, Handling, and Storage
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As with any chemical reagent, proper handling of Methyl 2-cyclopropylacetate is essential.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard information.

6.1. GHS Hazard Classification

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids 🔥 Warning
H226: Flammable

liquid and vapor[2]

Skin

Corrosion/Irritation
❗ Warning

H315: Causes skin

irritation[2]

Serious Eye

Damage/Irritation
❗ Warning

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity
❗ Warning

H335: May cause

respiratory irritation[2]

6.2. Handling and Storage Recommendations

Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat[8]. Keep away from heat,

sparks, and open flames. Ground and bond containers when transferring material to prevent

static discharge[8].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[9]. Keep

away from oxidizing agents and strong bases.

Conclusion
Methyl 2-cyclopropylacetate is a chemical intermediate of significant value, bridging

fundamental organic chemistry with advanced applications in pharmaceutical development. Its

well-defined spectroscopic signature allows for straightforward identification, while established

synthetic routes enable its reliable production. The compound's reactivity, centered on the ester

functional group and the stable yet electronically unique cyclopropyl ring, provides chemists

with a versatile tool for molecular construction. Its role as a precursor to complex molecules
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underscores the growing importance of strained ring systems in the design of next-generation

therapeutics.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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